N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide

• IUPAC Name: N'-(2-methylphenyl)-N-(4-methylphenyl)butanediamide
• InChI: InChI=1S/C18H20N2O2/c1-13-7-9-15(10-8-13)19-17(21)11-12-18(22)20-16-6-4-3-5-14(16)2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: KNBVOWJAOGNWRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)NC2=CC=CC=C2C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide, also known as MNS, is an organic compound that belongs to the class of succinimide derivatives. It is a white crystalline solid that is soluble in organic solvents and is widely used in scientific research.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide is not well understood, but it is believed to act as a chelating agent due to the presence of two aromatic rings in its structure. It may also exhibit other biological activities, such as antioxidant and anti-inflammatory effects.
Biochemical and physiological effects:
N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it has antioxidant and anti-inflammatory effects, and may also exhibit antitumor and antimicrobial activities. However, its effects in vivo have not been extensively studied.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, its low solubility in water may limit its use in certain experiments, and its biological activity and mechanism of action are not well understood.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide. One area of interest is the development of new metal complexes using N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide as a ligand, which may have potential applications in catalysis and material science. Another area of research is the investigation of the biological activity and mechanism of action of N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide, particularly in vivo. Additionally, the synthesis of new derivatives of N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide may lead to the development of more potent and selective compounds for use in various applications.

Synthesis Methods

N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide can be synthesized through a variety of methods, including the reaction of 2-methylphenylamine and 4-methylphenylisocyanate in the presence of a suitable solvent. The reaction proceeds through the formation of an intermediate, which is subsequently treated with succinic anhydride to yield N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide.

Scientific Research Applications

N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has been extensively used in scientific research due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and material science. N-(2-methylphenyl)-N'-(4-methylphenyl)succinamide has also been used as a building block for the synthesis of biologically active compounds, such as antitumor agents and antimicrobial agents.